Cas no 774-73-2 (3-(2,4-Difluorophenyl)acrylic acid)

• Product Name: 3-(2,4-Difluorophenyl)acrylic acid
• CAS No: 774-73-2
• MF: C₉H₆F₂O₂
• MW: 184.139549732208
• MDL: MFCD00010317
• CID: 39876
• PubChem ID: 5374945
• Update Time: 2025-04-19

3-(2,4-Difluorophenyl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-Difluorophenyl)acrylic acid
• trans-2,4-Difluorocinnamic acid
• 2,4-Difluorocinnamic Acid
• 3-(2,4-difluorophenyl)-2-Propenoic acid
• 3-(2,4-difluorophenyl)prop-2-enoic acid
• trans-2,4-Difluorocinnamic acid, 98%
• (2E)-3-(2,4-Difluorophenyl)-2-propenoic acid #
• AKOS000138469
• PS-6472
• AS-58566
• EN300-320894
• AB01330301-02
• 94977-52-3
• 4,4-DIFLUOROHEPTANEDIOICACIDDIETHYLESTER
• 3-(2,4-Difluorophenyl)acrylicAcid
• J-507215
• (2e)-3-(2,4-difluorophenyl)acrylic acid
• (E)-3-(2,4-difluorophenyl)acrylic acid
• 2,4-Difluorzimtsaure
• PQDXPFJQTKGTFP-DUXPYHPUSA-
• CK1148
• (2E)-3-(2,4-difluorophenyl)prop-2-enoic acid
• AKOS025149358
• MFCD00010317
• InChI=1/C9H6F2O2/c10-7-3-1-6(8(11)5-7)2-4-9(12)13/h1-5H,(H,12,13)/b4-2+
• trans-2,4-Difluorocinnamic acid, 97%
• AMY6605
• SCHEMBL716629
• AC-26149
• D72623
• (E)-3-(2,4-Difluoro-phenyl)-acrylic acid
• 2,4-Difluorocinnamicacid
• CS-0037496
• 774-73-2
• NCGC00337014-01
• 2-Propenoic acid, 3-(2,4-difluorophenyl)-, (2E)-
• BP-12672
• (E)-2,4-difluorocinnamic acid
• (E)-3-(2,4-difluorophenyl)prop-2-enoic acid
• STK893728
• BBL021022
• ALBB-019500
• 627-327-7

• MDL： MFCD00010317
• Inchi： 1S/C9H6F2O2/c10-7-3-1-6(8(11)5-7)2-4-9(12)13/h1-5H,(H,12,13)/b4-2+
• InChI Key： PQDXPFJQTKGTFP-DUXPYHPUSA-N
• SMILES： FC1C=C(C=CC=1/C=C/C(=O)O)F
• BRN： 3129944

Computed Properties

• Exact Mass: 184.03400
• Monoisotopic Mass: 184.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.202
• Melting Point: 216-218 ºC
• Boiling Point: 257.365°C at 760 mmHg
• Flash Point: 109.451°C
• Refractive Index: 1.46
• PSA: 37.30000
• LogP: 2.06260
• Solubility: Not determined

3-(2,4-Difluorophenyl)acrylic acid Security Information

• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids